N-(4-fluorophenyl)-N'-(3-methylphenyl)thiourea

• IUPAC Name: 1-(4-fluorophenyl)-3-(3-methylphenyl)thiourea
• InChI: InChI=1S/C14H13FN2S/c1-10-3-2-4-13(9-10)17-14(18)16-12-7-5-11(15)6-8-12/h2-9H,1H3,(H2,16,17,18)
• InChI Key: ZHYJLSASXCRHME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NC2=CC=C(C=C2)F
• Molecular Formula: C14H13FN2S
• DSSTOX Substance ID: DTXSID201246108
• Molecular Weight: 260.33 g/mol
• CAS RN: 370-17-2

Description

N-(4-fluorophenyl)-N'-(3-methylphenyl)thiourea, also known as FMTU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. FMTU belongs to the class of thiourea derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-N'-(3-methylphenyl)thiourea is not fully understood, but it is believed to exert its biological activity by inhibiting various enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It also inhibits the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been shown to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. This compound also inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-N'-(3-methylphenyl)thiourea has several advantages as a research tool. It is relatively easy to synthesize and has been shown to exhibit potent biological activity at low concentrations. However, this compound also has some limitations. It is highly reactive and can undergo rapid hydrolysis in aqueous solutions, which can affect its stability and activity. Additionally, this compound has poor solubility in water, which can limit its use in certain biological assays.

Future Directions

Several future directions for the research of N-(4-fluorophenyl)-N'-(3-methylphenyl)thiourea can be identified. One potential direction is the development of this compound analogs with improved stability and solubility properties. Another direction is the investigation of this compound's activity against other diseases, such as neurodegenerative diseases and infectious diseases. Finally, the elucidation of the exact mechanism of action of this compound can provide valuable insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-N'-(3-methylphenyl)thiourea involves the reaction between 4-fluoroaniline and 3-methylphenyl isothiocyanate in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the product is obtained by filtration and recrystallization.

Scientific Research Applications

N-(4-fluorophenyl)-N'-(3-methylphenyl)thiourea has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have reported its promising anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to exhibit potent anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.